Cas no 30575-39-4 (2-Pyridinecarbothioamide, N-(3-chlorophenyl)-)

• Product Name: 2-Pyridinecarbothioamide, N-(3-chlorophenyl)-
• CAS No: 30575-39-4
• MF: C₁₂H₉ClN₂S
• MW: 248.731260061264
• CID: 1443352
• Update Time: 2024-08-23

2-Pyridinecarbothioamide, N-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbothioamide, N-(3-chlorophenyl)-

• Inchi： 1S/C12H9ClN2S/c13-9-4-3-5-10(8-9)15-12(16)11-6-1-2-7-14-11/h1-8H,(H,15,16)
• InChI Key： YYONFBWASXXDGV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(Cl)=C2)=S)=NC=CC=C1

Computed Properties

• Exact Mass: 248.01767

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 378.3±48.0 °C(Predicted)
• PSA: 24.92
• pka: 9.37±0.70(Predicted)